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Compound of Interest

Compound Name: 1-Iodoheptane

Cat. No.: B1294452 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 1-Iodoheptane. It is intended for researchers, scientists, and

drug development professionals to ensure the safe and compliant use of this chemical in a

laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
1-Iodoheptane is a combustible liquid that can cause skin and serious eye irritation.[1][2][3][4]

[5][6] It may also cause respiratory irritation.[1][2][4][5] Ingestion can be harmful.[7] Therefore,

strict adherence to PPE requirements is mandatory.

Table 1: Hazard Classifications for 1-Iodoheptane

Hazard Classification Category

Skin Irritation Category 2[1][3]

Serious Eye Irritation Category 2[1][3]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[3]

Flammable liquids Combustible liquid[3][6]

Required Personal Protective Equipment (PPE):
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Eye and Face Protection: Wear chemical safety goggles or glasses with side-shields

conforming to EN166, NIOSH (US), or equivalent standards.[1][5]

Skin Protection:

Gloves: Handle with chemical-resistant gloves (e.g., Neoprene or PVC) inspected before

use.[7] Use proper glove removal technique to avoid skin contact.[5] Contaminated gloves

should be disposed of immediately.[7]

Protective Clothing: Wear a lab coat, overalls, or an apron to prevent skin exposure.[2][7]

Respiratory Protection: If working outside a fume hood or if there is a risk of inhalation, use a

full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator

cartridges.[1][2] A respiratory protection program that meets OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements or European Standard EN 149 must be followed whenever

workplace conditions warrant a respirator's use.[8]

Safe Handling and Storage
Operational Plan for Handling 1-Iodoheptane:

Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[3]

Work in a well-ventilated area, preferably within a chemical fume hood.[7]

Remove all sources of ignition, as 1-Iodoheptane is a combustible liquid.[2][3] Keep away

from heat, sparks, and open flames.[2][8]

Have a spill kit readily available.

Handling:

Avoid all personal contact, including inhalation of vapors or mist.[2][7]

Wash hands thoroughly after handling the substance.[2][8]
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Use spark-proof tools.[8]

Take measures to prevent the buildup of electrostatic charge.[2]

Storage:

Store in a cool, dry, and well-ventilated area in a tightly closed original container.[2][7][8]

Protect from light, as it may discolor upon exposure.[7][8]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[1][8]

Do not use aluminum or galvanized containers for storage.[7]

Spill Management and First Aid
Spill Cleanup Protocol:

Immediate Actions:

Evacuate non-essential personnel from the spill area.[1]

Remove all ignition sources.[2][7]

Ensure adequate ventilation.[1]

Containment and Cleanup:

For minor spills, absorb the liquid with an inert, non-combustible material such as sand,

earth, diatomaceous earth, or vermiculite.[8][9] Do not use combustible materials like

paper towels to absorb the initial spill.[9]

Place absorbent material around the periphery of the spill and then work inwards.[9]

Collect the absorbed material using spark-proof tools and place it into a suitable, closed

container for disposal.[1][2][8]

Decontamination:
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Wash the spill area with soap and water.[9]

Dispose of all contaminated materials (including gloves) as hazardous waste.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[8] Seek medical attention.[8]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes.[1][8] Seek medical attention.[1][8]

Inhalation: Move the person into fresh air.[1][2] If not breathing, give artificial respiration.[1][2]

Seek medical attention.[1][2]

Ingestion: Do NOT induce vomiting.[1][2] Never give anything by mouth to an unconscious

person.[1][2] Rinse mouth with water and seek immediate medical attention.[1][2]

Disposal Plan
1-Iodoheptane is a halogenated organic compound and must be disposed of as hazardous

waste. Do not dispose of it down the drain.[1]

Step-by-Step Disposal Procedure:

Waste Collection:

Collect waste 1-Iodoheptane and any materials contaminated with it (e.g., absorbent

materials from spills, contaminated gloves) in a designated, leak-proof, and clearly labeled

container.

The container should be labeled as "Hazardous Waste: Halogenated Organic

Compounds" and should list "1-Iodoheptane" as a constituent.

Keep halogenated waste separate from non-halogenated waste to reduce disposal costs.

[10]

Storage of Waste:
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Store the waste container in a designated satellite accumulation area.

Keep the container tightly closed and in a cool, dry, well-ventilated area, away from

incompatible materials.[7]

Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed disposal company.

This material may be burned in a chemical incinerator equipped with an afterburner and

scrubber.[2]

Physicochemical Data
Table 2: Physical and Chemical Properties of 1-Iodoheptane

Property Value

Molecular Formula C7H15I[1]

Molecular Weight 226.10 g/mol [1][10]

Appearance Colorless to light orange/pale-yellow liquid[3][7]

Odor Odorless[3]

Boiling Point 204 °C (399.2 °F) at 760 mmHg[3][10]

Melting Point -48 °C (-54.4 °F)[3][10]

Flash Point 78 °C (172.4 °F)[3]

Density 1.379 g/mL at 25 °C[10]

Solubility Insoluble in water[11]

Safe Handling Workflow
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Preparation
- Verify fume hood function
- Check eyewash/shower
- Assemble required PPE

- Prepare spill kit

Handling
- Don appropriate PPE
- Work in fume hood

- Avoid ignition sources
- Ground equipment

Proceed with caution

Use in Experiment

Spill Occurs

Waste Collection
- Segregate halogenated waste
- Use labeled, sealed container

Routine operation

Spill Cleanup
- Evacuate & Ventilate

- Remove ignition sources
- Absorb with inert material

- Collect waste

Emergency response

Disposal
- Store in designated area
- Contact EHS for pickup

Decontamination
- Clean workspace

- Dispose of used PPE

Procedure Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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